BENGHE Methodological & Application

Check Availability & Pricing

Application Notes and Protocols for 3,3-
Dimethylhexane

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 3,3-Dimethylhexane

Cat. No.: B1196316

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed procedures for the safe handling and storage of 3,3-
Dimethylhexane (CAS No. 563-16-6). Adherence to these protocols is crucial to ensure
personnel safety and maintain the integrity of the chemical.

Chemical and Physical Properties

3,3-Dimethylhexane is a highly flammable, colorless liquid.[1] It is an isomer of octane and is
found in some herbs and spices.[1] Understanding its physical properties is essential for safe
handling and storage.
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Property Value

Molecular Formula C8H18[2][3][4]

Molecular Weight 114.23 g/mol [4]

Boiling Point 111.1-112 °CJ[2][3]

Melting Point -126 °C[2][3]

Flash Point 7 °C (44.6 °F)[3][5]

Vapor Pressure 27.1 - 28.6 mmHg at 25°C[2][6]
Density 0.7 g/lcm3[2]

Autoignition Temperature 425 °C (797 °F)[1]

Hazard Identification and Safety Precautions

3,3-Dimethylhexane is classified as a hazardous substance with the following primary risks:

» Flammability: Highly flammable liquid and vapor. Vapors can travel to an ignition source and
flash back. Keep away from heat, sparks, open flames, and other ignition sources.[5][7]

o Health Hazards: May be fatal if swallowed and enters airways. It can cause skin irritation and
may cause respiratory irritation or drowsiness and dizziness.[5][8]

o Environmental Hazards: Very toxic to aquatic life with long-lasting effects.[5]

Precautionary Statements:

Avoid breathing fumes, mist, vapors, or spray.[9]

Wash skin thoroughly after handling.[7]

Use only in a well-ventilated area or outdoors.[7][9]

Wear protective gloves, clothing, and eye/face protection.[5][9]

Keep the container tightly closed.[5]
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e Ground/bond container and receiving equipment to prevent static discharge.[5][7]
e Use only non-sparking tools.[9]

Experimental Protocols: Handling Procedures
3.1. Engineering Controls:

» Work in a well-ventilated area, preferably in a chemical fume hood.[9]

e Ensure that an eyewash station and safety shower are readily accessible and in close
proximity to the workstation.

3.2. Personal Protective Equipment (PPE):

o Eye and Face Protection: Wear tightly fitting safety goggles with side-shields or a face shield
where splashing is a risk.[9][10][11]

o Skin Protection: Wear chemical-resistant gloves (e.g., nitrile, neoprene) and a lab coat or
chemical-resistant suit.[9][10][12]

» Respiratory Protection: If exposure limits are exceeded or in case of inadequate ventilation,
use a full-face respirator with an appropriate cartridge.[9][13]

3.3. General Handling:

Only trained personnel familiar with the potential hazards should handle this chemical.

Avoid contact with skin and eyes.[9]

Use non-sparking tools and explosion-proof equipment.[9]

Take precautionary measures against static discharge.[7]
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Workflow for Handling 3,3-Dimethylhexane
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Workflow for Handling 3,3-Dimethylhexane
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Storage Procedures

» Store in a tightly closed container in a dry, cool, and well-ventilated place.[9]

Keep away from heat, sparks, flames, and other sources of ignition.[5]

Store away from incompatible materials such as strong oxidizing agents.

Store at room temperature.[5]

Avoid long storage periods as the product may degrade over time.

Storage Conditions for 3,3-Dimethylhexane
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Storage Conditions for 3,3-Dimethylhexane

Emergency Procedures

5.1. Spills and Leaks:

Immediately evacuate the area and alert others.[14][15]

Remove all sources of ignition.[9]

Ventilate the area.[14]

For small spills, absorb with a non-combustible material like dry earth or sand.
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o Collect the spilled material and place it in a suitable, closed container for disposal.[9]
e Prevent the spill from entering drains or waterways.[5][9]
5.2. Fire:

o Suitable Extinguishing Media: Use dry chemical, carbon dioxide (COZ2), alcohol-resistant
foam, or water spray.[9]

» Fire-Fighting Procedures: Wear self-contained breathing apparatus (SCBA) and full
protective gear.[5][9]

5.3. First Aid Measures:

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek medical attention.

o Skin Contact: Immediately wash the affected area with plenty of soap and water. Remove
contaminated clothing.[14] If skin irritation occurs, seek medical attention.[7]

 Inhalation: Move the victim to fresh air.[7] If breathing is difficult, administer oxygen. Seek
immediate medical attention.

 Ingestion: Do NOT induce vomiting.[5] If the victim is conscious, give them a small amount of
water to drink. Seek immediate medical attention.
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Emergency Response Protocol
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Emergency Response Protocol

Waste Disposal

Dispose of contents and containers in accordance with local, regional, and national regulations.
Waste from spill cleanup may need to be treated as hazardous waste.[14]

Disclaimer: This document is intended as a guide and does not replace a formal risk
assessment. Always refer to the most current Safety Data Sheet (SDS) for 3,3-
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Dimethylhexane before use. All chemical reagents should only be handled by individuals
trained in proper laboratory and chemical handling procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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